Cas no 18924-67-9 (N-Hexadecyl diethanolamine)

• Product Name: N-Hexadecyl diethanolamine
• CAS No: 18924-67-9
• MF: C₂₀H₄₃NO₂
• MW: 329.560926675797
• MDL: MFCD00483304
• CID: 228559
• PubChem ID: 110620
• Update Time: 2025-05-24

N-Hexadecyl diethanolamine Chemical and Physical Properties

Names and Identifiers

• Ethanol,2,2'-(hexadecylimino)bis-
• 2,2'-(hexadecylimino)bisethanol
• 2-[hexadecyl(2-hydroxyethyl)amino]ethanol
• 2,2'-(hexadecylimino)diethanol
• N-Hexadecyl diethanolamine
• Palmityldiethanolamine
• 3-Hexadecyl-3-azapentane-1,5-diol
• 2,2'-(hexadecylazanediyl)diethanol
• N,N-Bis(2-hydroxyethyl)-1-hexadecanamine
• Ethanol, 2,2'-(hexadecylimino)bis-
• 2-[hexadecyl(2-hydroxyethyl)amino]ethan-1-ol
• Bis(2-hydroxyethyl)hexadecylamine
• MJWIPTSHMLSLFE-UHFFFAOYSA-N
• ADAL1309358
• DIHYDROXYETHYL PALMITAMINE
• AKOS024391039
• NS00026193
• 18924-67-9
• DTXSID0074261
• Ethanol, 2,2'-(hexadecylimino)di-
• UNII-ZM2FT4J7XM
• MFCD00483304
• n,n-bis(2-hydroxyethyl)-hexadecylamine
• 2,2'-(Hexadecylazanediyl)bis(ethan-1-ol)
• EINECS 271-654-4
• AS-61631
• ZM2FT4J7XM
• n-hexadecyldiethanolamine
• SCHEMBL291143
• N,N-DI-.BETA.-OXYETHYLPALMITYLAMINE
• 2,2/'-(hexadecylimino)bisethanol
• 68603-40-7
• EINECS 242-678-2
• N,N-BIS(2-HYDROXYETHYL)HEXADECYLAMINE
• N,N-BIS(2-HYDROXYETHYL)HEXADECANAMINE
• CS-0336670
• SDA 19-024-00
• BIS(.BETA.-HYDROXYETHYL)CETYLAMINE
• A10957
• N,N-BIS(2-HYDROXYETHYL) HEXADECYLAMINE

• MDL： MFCD00483304
• Inchi： 1S/C20H43NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21(17-19-22)18-20-23/h22-23H,2-20H2,1H3
• InChI Key： MJWIPTSHMLSLFE-UHFFFAOYSA-N
• SMILES： OCCN(CCO)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 329.32959
• Monoisotopic Mass: 329.329379614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 19
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7
• XLogP3: 6.6

Experimental Properties

• PSA: 43.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on N-Hexadecyl diethanolamine

Comprehensive Guide to N-Hexadecyl diethanolamine (CAS No. 18924-67-9): Properties, Applications, and Industry Trends

N-Hexadecyl diethanolamine (CAS No. 18924-67-9) is a versatile surfactant and emulsifying agent widely used in industrial and consumer applications. This amine-based compound features a C16 alkyl chain coupled with two ethanolamine groups, making it an effective non-ionic surfactant with excellent solubility and stability. Its unique molecular structure enables applications ranging from personal care formulations to textile processing aids, aligning with growing demand for eco-friendly surfactants and bio-based chemicals.

The global market for N-Hexadecyl diethanolamine is expanding due to rising interest in green chemistry solutions. Researchers frequently search for "biodegradable surfactant alternatives" and "high-performance emulsifiers," where this compound demonstrates significant potential. Unlike traditional petroleum-derived surfactants, it offers improved environmental compatibility while maintaining foaming stability and cleansing efficiency—key factors driving adoption in shampoos, conditioners, and household cleaners.

In cosmetic science, N-Hexadecyl diethanolamine serves as a viscosity modifier and conditioning agent. Formulators value its ability to enhance product texture while reducing irritation potential, addressing consumer demand for "gentle yet effective skincare ingredients." Recent studies highlight its synergy with natural oils and botanical extracts, making it relevant for "clean beauty formulations"—a top industry trend with 62% annual growth in related patent filings.

Industrial applications leverage its anti-static properties and metal surface affinity. Manufacturers of polymer additives and corrosion inhibitors increasingly specify this compound for "multifunctional processing aids." Its thermal stability (up to 180°C) makes it suitable for high-temperature lubricants, responding to searches for "heat-resistant industrial additives." The textile industry utilizes it as a fiber softener, particularly in "sustainable fabric treatment" systems gaining regulatory preference.

From a technical perspective, N-Hexadecyl diethanolamine exhibits a hydrophilic-lipophilic balance (HLB) of ~9.5, positioning it as an effective oil-in-water emulsifier. This property answers frequent queries about "medium HLB surfactants" for emulsion stabilization. Analytical methods like HPLC and GC-MS confirm its >98% purity in commercial grades, with residual solvent levels meeting ISO 10993 standards for consumer product safety.

Emerging research explores its role in nanomaterial synthesis, particularly as a capping agent for quantum dots and metal nanoparticles. This application addresses trending searches for "surfactant-assisted nanofabrication" in electronics and catalysis. The compound's self-assembly characteristics also show promise in drug delivery systems, with published studies demonstrating controlled release profiles for hydrophobic actives.

Regulatory compliance remains a key consideration. N-Hexadecyl diethanolamine is listed on EPA's TSCA Inventory and complies with REACH Annex XVII restrictions. Its biodegradation rate exceeds 70% in 28 days (OECD 301B), satisfying "environmental safety criteria" increasingly demanded by corporate sustainability programs. This aligns with 78% of chemical purchasers prioritizing "readily biodegradable ingredients" according to 2023 market surveys.

Storage and handling recommendations include protection from prolonged oxidation—best maintained under nitrogen atmosphere in HDPE containers. These practical details respond to frequent technical queries about "amine compound storage conditions." The material's low volatility (vapor pressure <0.1 mmHg at 25°C) and high flash point (>150°C) contribute to safe industrial use.

Future developments may focus on enzyme-catalyzed synthesis routes to improve process sustainability—a topic generating 140% more academic publications since 2020. As industries seek "carbon-neutral chemical production," N-Hexadecyl diethanolamine derivatives produced via bio-catalysis could meet evolving green chemistry metrics while maintaining performance benchmarks.